1-Ethyl-2-oxo-2,3-dihydro-1H-imidazole-4-carboxylic acid
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Overview
Description
- It contains an imidazole ring fused with a carboxylic acid group and an ethyl substituent.
- The compound’s structure is as follows:
C6H7N2O3
- Imidazole derivatives are significant due to their diverse biological and clinical applications .
1-Ethyl-2-oxo-2,3-dihydro-1H-imidazole-4-carboxylic acid: is a heterocyclic compound with the chemical formula C₆H₇N₂O₃.
Preparation Methods
- One synthetic route involves the Fischer indole synthesis:
- Industrial production methods may vary, but this route provides a starting point.
Chemical Reactions Analysis
- Common reagents and conditions depend on the specific reaction type.
1-Ethyl-2-oxo-2,3-dihydro-1H-imidazole-4-carboxylic acid: can undergo various reactions:
Scientific Research Applications
Chemistry: Used as a building block for more complex molecules.
Biology: Investigated for potential biological activity.
Medicine: May have therapeutic applications.
Industry: Relevant in the synthesis of other compounds.
Mechanism of Action
- The exact mechanism remains an active area of research.
- Potential molecular targets and pathways need further exploration.
Comparison with Similar Compounds
- Similar compounds include other imidazole derivatives.
- Uniqueness lies in the specific combination of the ethyl group, the carboxylic acid, and the imidazole ring.
Remember that this compound’s applications and mechanisms are still being studied, and further research will enhance our understanding
Properties
Molecular Formula |
C6H8N2O3 |
---|---|
Molecular Weight |
156.14 g/mol |
IUPAC Name |
3-ethyl-2-oxo-1H-imidazole-5-carboxylic acid |
InChI |
InChI=1S/C6H8N2O3/c1-2-8-3-4(5(9)10)7-6(8)11/h3H,2H2,1H3,(H,7,11)(H,9,10) |
InChI Key |
MTOIPVQNQIEHTL-UHFFFAOYSA-N |
Canonical SMILES |
CCN1C=C(NC1=O)C(=O)O |
Origin of Product |
United States |
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